2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: [4-(azepan-1-ylmethyl)phenyl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C23H28N2O/c26-23(25-16-13-20-7-3-4-8-22(20)18-25)21-11-9-19(10-12-21)17-24-14-5-1-2-6-15-24/h3-4,7-12H,1-2,5-6,13-18H2
• InChI Key: QECPIQXKAZWEPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCC4=CC=CC=C4C3
• Molecular Formula: C23H28N2O
• Molecular Weight: 348.5 g/mol

Description

2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of tetrahydroisoquinolines and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer. It may also modulate neurotransmitter systems in the brain, leading to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline in lab experiments is its well-established synthesis method. This allows for the production of high-quality material for research purposes. Another advantage is its potential use in a variety of therapeutic applications. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Another direction is to study its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, more research is needed to determine its safety and efficacy in human clinical trials. Overall, the potential therapeutic applications of this compound make it a promising area for future research.

Synthesis Methods

The synthesis of 2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline involves the condensation of benzaldehyde, 1-azepanemethanamine, and tetrahydroisoquinoline in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product. The yield of the product can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

2-[4-(1-azepanylmethyl)benzoyl]-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.